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Compound of Interest

Compound Name: N-nitroso-nifedipine

Cat. No.: B16188478

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential sources of N-nitroso-
nifedipine contamination in pharmaceutical products. N-nitroso-nifedipine is a nitrosamine

impurity that can form from the drug substance nifedipine and is of significant concern due to

the classification of many nitrosamines as probable human carcinogens.[1][2] This document

outlines the formation pathways, potential root causes in the manufacturing process and drug

product lifecycle, and analytical methodologies for detection. It is intended to serve as a

resource for researchers, scientists, and drug development professionals involved in ensuring

the safety and quality of nifedipine-containing medicines.

Formation Pathways of N-nitroso-nifedipine
N-nitroso-nifedipine, chemically known as dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-

1,4-dihydropyridine-3,5-dicarboxylate, is the N-nitroso derivative of the secondary amine

present in the dihydropyridine ring of the nifedipine molecule.[3][4] The primary mechanism for

its formation is the reaction of nifedipine with a nitrosating agent.[4]
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The formation of N-nitroso-nifedipine involves the nitrosation of the secondary amine in the

dihydropyridine ring of nifedipine. This reaction typically occurs in the presence of nitrosating

agents, which are often derived from nitrite salts (e.g., sodium nitrite) under acidic conditions.[5]

The reaction can be summarized as follows:

Nifedipine (contains a secondary amine) + Nitrosating Agent (e.g., from Nitrite) → N-nitroso-
nifedipine

While the formation of N-nitroso-nifedipine is a potential risk, some studies suggest that

dihydropyridine compounds like nifedipine may preferentially undergo oxidative aromatization

to form pyridine analogs rather than N-nitrosation under certain conditions.[6] However, the

potential for N-nitroso-nifedipine formation remains a critical consideration for risk

assessment.

Potential Sources of Contamination Throughout the
Product Lifecycle
The introduction of precursors—nifedipine and nitrosating agents—can occur at various stages

of the manufacturing process and during the product's shelf life. A thorough risk assessment

should consider all potential sources.[1][7]

Active Pharmaceutical Ingredient (API) Synthesis
During the synthesis of nifedipine, there is a potential for the introduction of residual nitrosating

agents or their precursors. While the synthesis of nifedipine itself does not inherently involve

nitrosating agents, contamination can arise from:

Raw Materials and Reagents: Nitrite impurities may be present in starting materials,

reagents, or solvents used in the synthesis of nifedipine.[5]

Cross-Contamination: If the same equipment is used for manufacturing processes that

involve nitrosating agents, cross-contamination can occur.[8]

Degradation of Starting Materials: Certain starting materials or intermediates may degrade to

form reactive nitrogen species that can act as nitrosating agents.
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Drug Product Manufacturing
The formulation of the final drug product presents several opportunities for the introduction of

nitrosating agents that can react with nifedipine:

Excipients: Many common pharmaceutical excipients can contain trace amounts of nitrites.

These can be a significant source of nitrosating agents, especially during wet granulation

processes where the presence of water can facilitate the reaction.[9]

Water: Process water used during manufacturing can be a source of nitrites.[9]

Manufacturing Environment: Oxides of nitrogen (NOx) in the manufacturing environment can

also act as nitrosating agents.

Degradation of Nifedipine and Drug Product
Nifedipine is known to be susceptible to degradation, particularly when exposed to light.[10][11]

Photodegradation: Exposure of nifedipine to daylight or UV light can lead to the formation of

nitroso and nitro-pyridine analogs.[10][11] Specifically, daylight irradiation has been reported

to cause the formation of a nitrosophenylpyridine product.[12]

Interaction with Other Drugs: In combination drug products, nifedipine's degradation pathway

can be altered. For instance, in the presence of atenolol, the formation of nitro- and nitroso-

pyridine analogs of nifedipine was observed.[11]

Storage Conditions: Inadequate packaging that does not protect from light can lead to the

degradation of nifedipine and the potential formation of N-nitroso-nifedipine during storage.

[12] High temperatures and humidity can also accelerate degradation reactions.

Quantitative Data on N-nitroso-nifedipine
Quantitative data on the levels of N-nitroso-nifedipine in commercial drug products is not

widely available in published literature. The primary sources of quantitative information are from

regulatory limits and forced degradation studies.

Regulatory Limits
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Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine

impurities to ensure patient safety. The US Food and Drug Administration (FDA) has set an AI

limit for N-nitroso-nifedipine.[13][14][15][16][17]

Impurity Regulatory Body
Acceptable Intake (AI)
Limit

N-nitroso-nifedipine US FDA 1500 ng/day[18]

Data from In Vitro and Forced Degradation Studies
Forced degradation studies are conducted under stress conditions (e.g., acid, base, oxidation,

light, heat) to identify potential degradation products and are not necessarily representative of

contamination levels in final drug products.
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Study Type Conditions Result Reference

In vitro nitrosation

Incubation of

nifedipine with sodium

nitrite for 6 hours

Yield of N-nitroso

compound ranged

from 37% to 45% of

the theoretical

maximum.

[19]

Forced Degradation

(Acid)

Nifedipine in 0.1 N

HCl at 80°C for 6

hours

89.19% degradation

of nifedipine.
[20]

Forced Degradation

(Alkali)

Nifedipine in 0.1 N

NaOH at 80°C for 6

hours

67.74% degradation

of nifedipine.
[20]

Forced Degradation

(Oxidative)

Nifedipine in 3%

H2O2 at 80°C for 6

hours

72% degradation of

nifedipine.
[20]

Photodegradation
Nifedipine exposed to

a 40 W tungsten lamp

The reaction kinetics

were initially zero-

order and then

transitioned to first-

order.

[21]

Photodegradation with

Atenolol

Stress conditions on a

combination of

nifedipine and atenolol

Formation of a new

degradation product at

~2% (trace levels

<0.1% from nifedipine

alone). This product is

postulated to arise

from an intermediate

in the formation of

nitro- and nitroso-

pyridine analogs.

[11]

Experimental Protocols and Workflows
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The detection and quantification of N-nitroso-nifedipine at trace levels require highly sensitive

and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-

MS/MS) is a commonly employed technique.[22][23][24][25]

Representative Experimental Protocol: LC-MS/MS
Analysis of N-nitroso-nifedipine in Tablets
This protocol is a representative example synthesized from various sources for the analysis of

nitrosamine impurities in solid dosage forms.

1. Sample Preparation:

Accurately weigh and crush a sufficient number of nifedipine tablets to obtain a

representative sample.

Transfer a portion of the powdered tablets, equivalent to a target concentration of the active

pharmaceutical ingredient (e.g., 20 mg/mL), into a suitable centrifuge tube.

Add a precise volume of an appropriate solvent (e.g., methanol).

Vortex the mixture for 1-2 minutes to ensure thorough mixing.

Place the sample on a mechanical shaker for approximately 40 minutes to facilitate

extraction.

Centrifuge the sample at a high speed (e.g., 4500 rpm) for 15 minutes to separate the solid

excipients.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions:

Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a

tandem mass spectrometer (MS/MS).

Column: A suitable reversed-phase column, such as a C18 column.
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Mobile Phase: A gradient or isocratic mixture of solvents, for example, acetonitrile and water

with a modifier like formic acid or ammonium acetate.

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.

Column Temperature: Maintained at a constant temperature, e.g., 40°C.

3. Mass Spectrometric Conditions:

Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI), operated in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-nifedipine
would need to be determined using a reference standard.

Source Parameters: Optimized source temperature, gas flows, and voltages to achieve

maximum signal intensity for the analyte.

4. Quantification:

A calibration curve is constructed using certified reference standards of N-nitroso-
nifedipine at various concentrations.

The concentration of N-nitroso-nifedipine in the sample is determined by comparing its

peak area to the calibration curve.

An internal standard may be used to improve the accuracy and precision of the

quantification.

Diagrams of Workflows and Pathways
The following diagrams, generated using the DOT language for Graphviz, illustrate key logical

relationships, experimental workflows, and a generalized signaling pathway relevant to N-
nitroso-nifedipine.
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Figure 1: Logical relationship of precursor sources leading to the formation of N-nitroso-
nifedipine.
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Figure 2: Experimental workflow for the analysis of N-nitroso-nifedipine in tablets.
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Figure 3: Generalized metabolic activation pathway of nitrosamines leading to genotoxicity.
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Conclusion
The potential for N-nitroso-nifedipine contamination in nifedipine-containing drug products is

a valid concern that requires careful consideration throughout the product lifecycle. The primary

sources of contamination are the presence of nitrosating agent precursors in raw materials and

excipients, as well as the degradation of nifedipine, particularly through exposure to light. A

thorough risk assessment, as recommended by regulatory agencies, is crucial to identify and

mitigate the risks of N-nitroso-nifedipine formation.[1][2][7][26] This includes stringent control

of raw materials, optimization of manufacturing processes to avoid conditions conducive to

nitrosation, and the use of appropriate packaging to protect the drug product from light.

Sensitive and validated analytical methods, such as LC-MS/MS, are essential for the detection

and quantification of N-nitroso-nifedipine to ensure that its levels remain below the

acceptable intake limit, thereby safeguarding patient health. Continued research and vigilance

are necessary to fully understand and control the risks associated with this and other

nitrosamine impurities in pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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